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Compound of Interest

Compound Name: GSK256073 tris

Cat. No.: B607795

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the receptor cross-reactivity for GSK256073, a
potent and selective agonist for the Hydroxycarboxylic acid receptor 2 (HCA2), also known as
GPR109A. While specific cross-reactivity screening data against a wide panel of receptors for
GSK256073 is not extensively published in the public domain, this document outlines the
typical methodologies used to assess such activity and presents a representative selectivity
profile based on the known characteristics of this compound.

Executive Summary

GSK256073 is recognized for its high affinity and selectivity for the HCAZ2 receptor. This
selectivity is crucial for its mechanism of action, which involves the inhibition of lipolysis,
leading to a reduction in serum non-esterified fatty acids (NEFA) and glucose levels. Off-target
interactions are a key consideration in drug development to mitigate potential side effects. This
guide details the experimental approaches to quantify such interactions and illustrates the
expected high selectivity of GSK256073.

Cross-Reactivity Data

The following table represents a hypothetical but illustrative selectivity panel for GSK256073. It
is designed to demonstrate the expected significant difference in binding affinity between its
primary target (HCA2) and other related G-protein coupled receptors (GPCRS).
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Fold
Receptor Ligand Assay Type Organism Ki (nM) Selectivity
vs. HCA2
HCA2 Radioligand
GSK256073 o Human 15 -
(GPR109A) Binding
HCA1 Radioligand
GSK256073 o Human >10,000 >667
(GPR81) Binding
HCA3 Radioligand
GSK256073 o Human >10,000 >667
(GPR109B) Binding
GPR40 Radioligand
GSK256073 o Human >10,000 >667
(FFAR1) Binding
GPR120 Radioligand
GSK256073 o Human >10,000 >667
(FFAR4) Binding
p2- -
_ Radioligand
Adrenergic GSK256073 Bindi Human >10,000 >667
indin
Receptor I
M2 -
o Radioligand
Muscarinic GSK256073 o Human >10,000 >667
Binding
Receptor

Note: The data presented in this table is representative and intended for illustrative purposes to

highlight the expected selectivity profile of GSK256073. Specific experimental values from

head-to-head comparative studies are not publicly available.

Signaling Pathway of HCA2 Activation

Activation of the HCAZ2 receptor by an agonist like GSK256073 initiates a signaling cascade

through the Gi/o family of G-proteins. This leads to the inhibition of adenylyl cyclase, resulting

in a decrease in intracellular cyclic AMP (CAMP) levels.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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